BENGHE Foundational & Exploratory

Check Availability & Pricing

Environmental fate and impact of butyl acrylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Butyl acrylate

Cat. No.: B089632

An in-depth guide to the environmental fate, impact, and analysis of butyl acrylate, prepared
for researchers, scientists, and drug development professionals.

Executive Summary

Butyl acrylate is an important industrial chemical primarily used in the production of polymers
and copolymers for paints, coatings, adhesives, and textiles.[1] Given its widespread use,
understanding its environmental fate and ecotoxicological impact is critical. This document
provides a comprehensive technical overview of butyl acrylate's behavior in the environment,
its effects on various organisms, and the standard protocols used for its assessment. Key
findings indicate that butyl acrylate is readily biodegradable and has a low potential for
bioaccumulation.[2] However, it is classified as acutely toxic to aquatic life.[1] This guide
summarizes key quantitative data in structured tables and provides detailed experimental
methodologies and visual workflows to support environmental risk assessment.

Physicochemical Properties

The environmental distribution and behavior of a chemical are governed by its physical and
chemical properties.
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Property Value Reference
Molecular Formula C7H1202 [3]
Molecular Mass 128.17 g/mol [4]
Physical State Clear, colorless liquid [31[5]
Odor Strong, fruity, characteristic [5]
Boiling Point 145-149 °C at 1013 hPa [3][5]
Melting Point -64.6 °C

Vapor Pressure 5.45 mm Hg [5]
Water Solubility 1.7 g/L at 20°C

Log P (octanol/water) 2.38 at 25°C [4]
Flash Point 37-39 °C [3]

Environmental Fate

The environmental fate of butyl acrylate is characterized by rapid degradation in most

compartments, limiting its persistence.

Degradation Processes

Biodegradation: Butyl acrylate is considered to be readily biodegradable by microorganisms in
aguatic and soil environments.[6] Studies following OECD guidelines have demonstrated
significant removal within 28 days. The US EPA classifies it as an easily biodegradable

substance.[3]

Test Guideline Duration % Biodegradation Reference
OECD 301C 14 days 61% [1]
OECD 301D 28 days 57.8% [1]
OECD 301D 28 days 57-60% [7]
5-day BOD Test 5 days 56% [7]
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Hydrolysis: The ester linkage in butyl acrylate is susceptible to hydrolysis, breaking down into
acrylic acid and n-butanol.[8] This process is generally slow under neutral environmental
conditions but can be accelerated by acidic or basic conditions.[8] The estimated hydrolysis
half-life is 11 years at pH 7 and 1.1 years at pH 8.[5]

Photodegradation: In the atmosphere, butyl acrylate is expected to degrade through
photochemical reactions. The primary mechanism is reaction with hydroxyl (OH) radicals, with
an estimated atmospheric half-life (DT50) of 28 hours. This rapid degradation prevents long-

range atmospheric transport.
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Primary degradation pathways for butyl acrylate.

Environmental Distribution

Atmosphere: Due to its volatility, the atmosphere is a primary compartment for butyl acrylate
released to the environment.[2] However, its short photochemical half-life limits its

accumulation.

Soil: Butyl acrylate is expected to have very high to high mobility in soil, based on its low soil
organic carbon-water partitioning coefficient (Log Koc = 1.95; Koc = 40-148).[4][5] Adsorption to
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soil particles and sediment is not a significant process.[9]

Water: When released into water, a portion will volatilize into the air while the remainder will be
subject to rapid biodegradation.[3]

Bioaccumulation: With a moderate octanol-water partition coefficient (Log Kow = 2.38) and a
low bioconcentration factor (BCF = 1), butyl acrylate has a low potential to bioaccumulate in
the food chain.[4]

Ecotoxicological Impact

Butyl acrylate is classified as toxic to aquatic organisms in acute exposure scenarios and
harmful with long-lasting effects.[10]

Aquatic Toxicity
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Terrestrial Toxicity

Data on terrestrial toxicity is limited. One study on soil microorganisms showed low toxicity.

Organism Endpoint Value (mg/kg) Guideline Reference
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Experimental Protocols

The following sections describe the methodologies for key environmental fate and ecotoxicity
tests cited in this guide.

Ready Biodegradability - OECD 301D (Closed Bottle
Test)

Objective: To determine the ready biodegradability of butyl acrylate by measuring oxygen
consumption in a closed bottle system over 28 days.[13]

Principle: A solution of butyl acrylate in a mineral medium is inoculated with microorganisms

(typically from activated sludge) and incubated in completely filled, sealed bottles in the dark.

The depletion of dissolved oxygen is measured periodically and is expressed as a percentage
of the theoretical oxygen demand (ThOD).[13][14]

Methodology:

o Preparation of Solutions: A mineral medium is prepared containing essential salts. A stock
solution of butyl acrylate is prepared. Due to its limited water solubility, it may require
mechanical dispersion.[15]

e Inoculum: Activated sludge from a domestic wastewater treatment plant is collected and
prepared to serve as the microbial inoculum.[16]

o Test Setup: Test bottles are filled with the mineral medium, inoculum, and the test substance
(e.g., at 2 mg/L). Control bottles are prepared with only inoculum, and reference bottles with
a readily biodegradable substance like sodium benzoate are used to verify the viability of the
inoculum.[16][17]

 Incubation: Bottles are sealed, ensuring no headspace, and incubated at a constant
temperature (e.g., 22°C) in the dark for 28 days.[16]

o Measurement: Dissolved oxygen concentration is measured in replicate bottles at the start
and at regular intervals (e.g., days 7, 14, 21, and 28) using an oxygen electrode.[16]
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» Data Analysis: The percentage of biodegradation is calculated by comparing the oxygen
consumed by the test substance (corrected for the blank control) to its ThOD. A substance is
considered readily biodegradable if it reaches =60% degradation within a 10-day window

during the 28-day test.[14][16]
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Workflow for OECD 301D Ready Biodegradability Test.
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Aquatic Toxicity - OECD 202 (Daphnia sp. Acute
Immobilisation Test)

Objective: To determine the acute toxicity of butyl acrylate to Daphnia magna by calculating

the concentration that immobilizes 50% of the organisms (EC50) over 48 hours.[18]

Principle: Juvenile daphnids, less than 24 hours old, are exposed to a range of concentrations

of the test substance for 48 hours. The number of immobilized daphnids is recorded at 24 and

48 hours and compared to a control group.[9]

Methodology:

Test Organisms: Healthy, juvenile Daphnia magna less than 24 hours old are used. They are
sourced from a healthy laboratory culture.[10]

Test Solutions: A series of at least five test concentrations of butyl acrylate are prepared in
a suitable medium (reconstituted or natural water). A control group with no test substance is
also prepared.[19]

Test Conditions: The test is conducted in glass vessels, with each vessel containing a small
number of daphnids (e.g., 5) in a defined volume of test solution (e.g., 50-100 mL).[19][20]
The test is run under controlled conditions of temperature (20 + 2°C) and photoperiod (e.g.,
16h light/8h dark).[19] The test can be static (no renewal) or semi-static (solution renewed
after 24 hours).[9]

Observations: The number of immobilized daphnids in each vessel is counted at 24 and 48
hours. Immobilisation is defined as the inability to swim within 15 seconds after gentle
agitation.[8]

Data Analysis: The 48-hour EC50 value, along with 95% confidence intervals, is calculated
using appropriate statistical methods (e.g., probit analysis). The No Observed Effect
Concentration (NOEC) and Lowest Observed Effect Concentration (LOEC) may also be
determined.[8][9]
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Workflow for OECD 202 Daphnia Acute Immaobilisation Test.
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Aquatic Toxicity - OECD 203 (Fish, Acute Toxicity Test)

Objective: To determine the acute lethal toxicity of butyl acrylate to fish by calculating the
concentration that is lethal to 50% of the test fish (LC50) over a 96-hour period.[21]

Principle: Fish are exposed to the test substance in a range of concentrations for 96 hours.
Mortalities are recorded at 24, 48, 72, and 96 hours, allowing for the calculation of the LC50.
[21]

Methodology:

o Test Organisms: A recommended fish species (e.g., Rainbow trout, Oncorhynchus mykiss, or
Zebrafish, Brachydanio rerio) is selected and acclimated to the test conditions.[22][23]

o Test Solutions: At least five concentrations of butyl acrylate, arranged in a geometric series,
are prepared. A control group is maintained in water without the test substance.[21]

o Test Conditions: The test is conducted in tanks containing a specified number of fish (at least
7 per concentration).[21] The system can be static, semi-static, or flow-through. Water quality
parameters such as temperature, pH, and dissolved oxygen are monitored regularly. The
exposure period is 96 hours.[24]

e Observations: The number of dead fish in each tank is recorded at 24, 48, 72, and 96 hours.
Any sublethal effects (e.g., abnormal behavior) are also noted.[25]

o Data Analysis: The cumulative mortality data at 96 hours is used to calculate the LC50 value
and its 95% confidence limits using appropriate statistical methods.[22]

Conclusion

Butyl acrylate is a chemical with a well-defined environmental profile. Its fate is dominated by
rapid biodegradation in water and soil and fast photodegradation in the atmosphere, which
prevents persistence and long-range transport. The potential for bioaccumulation is low. The
primary environmental concern is its acute toxicity to aquatic organisms. The data and
protocols presented in this guide provide a robust framework for researchers and professionals
to conduct thorough environmental risk assessments and to understand the ecological
implications of this widely used industrial chemical. Further research into terrestrial toxicity and
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the specific microbial pathways of degradation would provide an even more complete picture of
its environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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